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Compound of Interest

Compound Name: DI-Sec-butylamine

Cat. No.: B1584033 Get Quote

This guide provides essential information for the safe handling and disposal of DI-Sec-
butylamine waste, tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with DI-Sec-butylamine waste?

A1: DI-Sec-butylamine waste is considered hazardous due to several properties. It is a

flammable liquid and vapor.[1] The waste is toxic if swallowed, inhaled, or in contact with skin,

and it can cause severe skin burns and eye damage.[1] Additionally, it is harmful to aquatic life.

Q2: What personal protective equipment (PPE) is required when handling DI-Sec-butylamine
waste?

A2: When handling DI-Sec-butylamine waste, it is crucial to use appropriate PPE to prevent

exposure. This includes:

Eye/Face Protection: Chemical safety goggles and a face shield where splashing is a risk.[2]

[3]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber or neoprene), a lab coat, and

additional protective clothing as needed to prevent skin contact.[2][3]

Respiratory Protection: All handling should be done in a well-ventilated area, preferably

within a chemical fume hood.[4][5][6] If ventilation is inadequate, a NIOSH-approved
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respirator is necessary.[7][8]

Q3: How should I store DI-Sec-butylamine waste before disposal?

A3: Store DI-Sec-butylamine waste in a tightly closed, properly labeled container.[5][9] The

storage area should be cool, dry, and well-ventilated, away from heat, sparks, and open flames.

[6][10] It is crucial to store it separately from incompatible materials such as strong oxidizing

agents, acids, acid chlorides, and acid anhydrides.[2][4]

Q4: Can I neutralize DI-Sec-butylamine waste in the lab before disposal?

A4: In-lab neutralization of DI-Sec-butylamine, which is a weak base, by adding acid is not

recommended without a specific, validated protocol and appropriate safety measures. The

reaction with acids can be exothermic, generating heat and potentially hazardous fumes.[1][4]

The preferred method is to collect the waste in a designated container for disposal by a

licensed chemical waste management company.[9][10]

Q5: What is the correct procedure for disposing of empty DI-Sec-butylamine containers?

A5: Empty containers should be handled as hazardous waste because they may contain

residual vapors and liquid.[7] Do not reuse the containers. They can be triple-rinsed (with a

suitable solvent, collecting the rinsate as hazardous waste) and offered for recycling or

reconditioning, or they can be punctured to prevent reuse and disposed of through a licensed

waste disposal service.[10]

Troubleshooting Guide
Issue: Accidental Spill of DI-Sec-butylamine

Immediate Actions:

Evacuate all non-essential personnel from the spill area.[5][6]

Remove all sources of ignition (e.g., open flames, sparking equipment).[5][6][11]

Ensure the area is well-ventilated, preferably using a chemical fume hood if the spill is

contained within it.[5]
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Containment & Cleanup:

Wear the appropriate PPE as described in the FAQ section.

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[4]

Do not use combustible materials.

Use non-sparking tools for cleanup.[5][6][7]

Carefully collect the absorbed material and place it into a suitable, sealable, and properly

labeled container for hazardous waste disposal.[4][5]

Decontamination:

Wash the contaminated surface thoroughly with soap and water, collecting the cleaning

water as hazardous waste.[4]

Dispose of all contaminated materials (including PPE) as hazardous waste.

Issue: The DI-Sec-butylamine waste container is unlabeled.

Immediate Action: If the identity of the waste is uncertain but suspected to be DI-Sec-
butylamine, treat it with the highest level of precaution. Assume it is flammable, corrosive,

and toxic.

Labeling: Immediately label the container as "Unknown Hazardous Waste - Suspected DI-
Sec-butylamine."

Consultation: Contact your institution's Environmental Health and Safety (EHS) department

for guidance on proper identification and disposal procedures. Do not attempt to guess the

contents or mix them with other waste streams.

Data Presentation
Table 1: Properties and Classifications of DI-Sec-butylamine
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Property Value Reference(s)

Chemical Formula C₈H₁₉N [1]

Molecular Weight 129.24 g/mol [12]

Appearance Colorless to pale yellow liquid [4]

Odor Sharp, amine-like [4]

Boiling Point ~132-135 °C [5]

Flash Point ~24 °C

UN Number UN 2248 or UN 2734 [10]

Transport Hazard Class
8 (Corrosive), Subsidiary Risk

3 (Flammable)
[2][10]

GHS Hazard Statements
H226, H302, H312, H314,

H332, H401/H402

US EPA Waste Codes

May be classified as D001

(Ignitability) and D002

(Corrosivity)

[2]

Experimental Protocols
Protocol 1: Standard Procedure for Collection and Labeling of DI-Sec-butylamine Waste

Container Selection:

Obtain a chemically compatible waste container from your institution's EHS department.

The container must be in good condition with a secure, tight-fitting lid.

Ensure the container material is not susceptible to corrosion by amines (e.g., avoid

aluminum containers).[2]

Waste Collection:

Perform all waste transfers inside a certified chemical fume hood.
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Carefully pour the DI-Sec-butylamine waste into the designated container, avoiding

splashes. Use a funnel if necessary.

Do not mix DI-Sec-butylamine waste with other chemical waste streams, especially

incompatible substances like acids or strong oxidizers.

Do not fill the container to more than 80% of its capacity to allow for vapor expansion.

Labeling:

Attach a completed hazardous waste label to the container as soon as the first drop of

waste is added.

The label must include:

The words "Hazardous Waste."

The full chemical name: "DI-Sec-butylamine."

The specific hazards: "Flammable, Corrosive, Toxic."

The date of accumulation.

The name of the principal investigator or lab group.

Storage and Disposal:

Securely close the container lid.

Store the container in a designated satellite accumulation area that is clearly marked.

Arrange for pickup and disposal through your institution's EHS department in accordance

with all local and national regulations.

Mandatory Visualization
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DI-Sec-butylamine Waste Generated

Is it an accidental spill? Is it routine lab waste?

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate

2. Wear full PPE
3. Contain with inert absorbent

4. Use non-sparking tools

Yes

Select compatible waste container
(no aluminum)

Yes

Collect absorbed material into
a labeled hazardous waste container

Store in cool, ventilated, secure
Satellite Accumulation Area

Transfer waste in fume hood
(Do not mix with incompatibles)

Label container with 'Hazardous Waste',
chemical name, hazards, and date

Arrange for disposal via
Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Decision workflow for DI-Sec-butylamine waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy DI-Sec-butylamine | 626-23-3 [smolecule.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. americanchemistry.com [americanchemistry.com]

4. DI-SEC-BUTYLAMINE - Ataman Kimya [atamanchemicals.com]

5. echemi.com [echemi.com]

6. fishersci.com [fishersci.com]

7. lobachemie.com [lobachemie.com]

8. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

9. tcichemicals.com [tcichemicals.com]

10. Page loading... [wap.guidechem.com]

11. Sec-Butylamine | C4H11N | CID 24874 - PubChem [pubchem.ncbi.nlm.nih.gov]

12. DI-Sec-butylamine | C8H19N | CID 12277 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: DI-Sec-butylamine Waste
Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584033#disposal-procedures-for-di-sec-butylamine-
waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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